Cas no 61538-06-5 (Sulfamoyl chloride, (1-ethylbutyl)-)

• Product Name: Sulfamoyl chloride, (1-ethylbutyl)-
• CAS No: 61538-06-5
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 475837
• PubChem ID: 17834442
• Update Time: 2025-04-19

Sulfamoyl chloride, (1-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, (1-ethylbutyl)-
• N-hexan-3-ylsulfamoyl chloride
• Hexan-3-ylsulfamyl chloride
• 61538-06-5
• DTXSID40591184
• AKOS006337127

• Inchi： 1S/C6H14ClNO2S/c1-3-5-6(4-2)8-11(7,9)10/h6,8H,3-5H2,1-2H3
• InChI Key： GLJRFNCEUNGATM-UHFFFAOYSA-N
• SMILES： ClS(NC(CC)CCC)(=O)=O

Computed Properties

• Exact Mass: 199.04352
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17